Cas no 1804818-60-7 (4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804818-60-7
• MF: C₇H₂F₆N₂O₃
• MW: 276.092802524567
• CID: 4828705
• Update Time: 2025-10-16

4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F6N2O3/c8-5(9)2-1-3(18-7(11,12)13)14-6(10)4(2)15(16)17/h1,5H
• InChI Key： HCAWVGILQXORJP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC(=C1[N+](=O)[O-])F)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine

Introduction to 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804818-60-7)

4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine, with the CAS number 1804818-60-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with difluoromethyl, fluoro, nitro, and trifluoromethoxy groups. These substituents confer specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine is C₉H₄F₆N₂O₃, and its molecular weight is approximately 290.12 g/mol. The compound's structure includes a pyridine ring, which is a six-membered aromatic heterocycle with one nitrogen atom. The presence of multiple fluorine atoms, particularly the difluoromethyl and trifluoromethoxy groups, imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity.

In recent years, 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine has been extensively studied for its potential as an intermediate in the synthesis of novel pharmaceuticals. The nitro group on the pyridine ring can be reduced to an amino group, which can then be further functionalized to create a wide range of derivatives with diverse biological activities. This versatility makes it an attractive starting material for drug discovery programs.

The introduction of fluorine atoms into organic molecules is a common strategy in medicinal chemistry to enhance their pharmacological properties. Fluorine atoms can improve the lipophilicity, metabolic stability, and binding affinity of drug candidates. In the case of 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine, the difluoromethyl and trifluoromethoxy groups contribute to these desirable properties, making it a promising scaffold for the development of new therapeutic agents.

Recent research has highlighted the potential of 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent antiviral activity against several viral pathogens, including influenza and herpes simplex viruses. The mechanism of action involves interference with viral replication processes, making it a potential lead for the development of antiviral drugs.

Beyond antiviral applications, 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine has also been explored for its anticancer properties. Research has demonstrated that certain derivatives can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and survival. These findings suggest that this compound could serve as a valuable starting point for the development of novel anticancer agents.

The synthesis of 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the nitration of substituted pyridines followed by functionalization steps to introduce the desired substituents. Advances in synthetic methods have led to more efficient and scalable processes, facilitating the production of this compound on both laboratory and industrial scales.

In addition to its potential as a pharmaceutical intermediate, 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine has also found applications in other areas of chemical research. For example, it can serve as a building block for the synthesis of fluorescent probes used in bioimaging studies. The unique electronic properties conferred by its fluorinated substituents make it suitable for designing probes with high sensitivity and selectivity.

The safety profile of 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine is an important consideration in its development and use. While detailed toxicological data are still being gathered, preliminary studies suggest that it exhibits low toxicity at relevant concentrations. However, as with any chemical compound used in pharmaceutical or research settings, appropriate handling and safety protocols should be followed to ensure user safety.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804818-60-7) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for the development of novel therapeutic agents and other advanced applications in chemical research.